Optical thermometer based on the stability of a phosphorescent 6-bromo-2-naphthol/α-cyclodextrin2 ternary complex

Chemical Communications Pub Date: 2001-05-31 DOI: 10.1039/B102156G

Abstract

The phosphorescence lifetime of a water-soluble ternary complex of 6-bromo-2-naphthol and α-cyclodextrin has been found to decrease by more than two orders of magnitude over a 58 °C temperature range, which makes this molecular system well suited for use as the first optical thermometer based solely on phosphorescence lifetimes.

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